Cas no 19611-93-9 (2-bromo-1-(1H-indol-3-yl)-Ethanone)

• Product Name: 2-bromo-1-(1H-indol-3-yl)-Ethanone
• CAS No: 19611-93-9
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• CID: 1108518
• PubChem ID: 11310936
• Update Time: 2025-04-20

2-bromo-1-(1H-indol-3-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(1H-indol-3-yl)-Ethanone
• 2-bromo-1-(1H-indol-3-yl)ethanone
• Ethanone, 2-bromo-1-(1H-indol-3-yl)-
• 3-bromoacetylindole
• 2-bromo-1-(1H-indol-3-yl)ethan-1-one
• 19611-93-9
• WCDLGQZBYNBTFK-UHFFFAOYSA-N
• DB-364637
• DTXSID10461981
• SCHEMBL6335017

• Inchi： 1S/C10H8BrNO/c11-5-10(13)8-6-12-9-4-2-1-3-7(8)9/h1-4,6,12H,5H2
• InChI Key： WCDLGQZBYNBTFK-UHFFFAOYSA-N
• SMILES： BrCC(C1=CNC2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 236.97894
• Monoisotopic Mass: 236.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 32.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles